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Compound of Interest

Compound Name: Rutaevin 7-acetate

Cat. No.: B3029322

In-Depth Technical Guide: Rutaevin 7-acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rutaevin 7-acetate is a naturally occurring limonoid, a class of chemically diverse
tetranortriterpenoids found in citrus and other plant species. While specific research on
Rutaevin 7-acetate is limited, its parent compounds and related limonoids have garnered
interest for their potential biological activities. This guide provides the available technical data
for Rutaevin 7-acetate and outlines a general framework for its potential extraction and study,
based on established methodologies for limonoids.

Chemical and Physical Data

The fundamental chemical and physical properties of Rutaevin 7-acetate are summarized
below. This information is critical for its identification, quantification, and use in experimental
settings.
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Parameter Value Reference
CAS Number 62306-81-4 [1][21[3]
Molecular Weight 528.55 g/mol [2][3]
Molecular Formula C28H32010 [2][3]

Class Limonoid [1112]

Biological Activity and Potential Applications

Detailed studies on the mechanism of action and specific biological activities of Rutaevin 7-
acetate are not extensively available in peer-reviewed literature. However, vendor-supplied
information suggests its potential for research in oncology. Specifically, it has been noted for its
potential in studying the growth of both estrogen receptor-negative and estrogen receptor-
positive human breast cancer cells[1]. This aligns with the broader research into limonoids,
which have been investigated for various therapeutic properties.

Experimental Protocols

Specific, validated experimental protocols for the isolation, synthesis, or biological evaluation of
Rutaevin 7-acetate are not readily available in the public domain. However, a generalized
workflow for the extraction and isolation of limonoids from plant material can be described.
Researchers may adapt the following general protocol for the extraction of Rutaevin 7-acetate
from a relevant plant source, such as the seeds of Microula sikkimensis, where it has been
identified[2].

Generalized Limonoid Extraction and Isolation Workflow

This workflow is a representative example and would require optimization for the specific target
compound and plant matrix.
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Caption: Generalized workflow for the extraction and isolation of limonoids from a plant source.
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Signaling Pathways

Currently, there is a lack of published research detailing the specific signaling pathways
modulated by Rutaevin 7-acetate. Therefore, a diagram of its signaling pathway cannot be
provided at this time. Future research would be necessary to elucidate its mechanism of action
and its effects on cellular signaling cascades.

Conclusion

Rutaevin 7-acetate is a limonoid with known chemical properties but limited publicly available
biological data. While its potential in cancer research has been suggested, further investigation
is required to substantiate these claims and to understand its mechanism of action. The
provided generalized experimental workflow for limonoid isolation offers a starting point for
researchers interested in studying this compound. The lack of detailed information highlights an
opportunity for novel research to characterize the bioactivity and therapeutic potential of
Rutaevin 7-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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